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Compound of Interest

Cyclohexylmethylsulfonate sodium
Compound Name: |
salt

Cat. No.: B8368366

Get Quote

Executive Summary & Chemical Identity

Cyclohexylmethylsulfonate Sodium Salt (often abbreviated as NaCyMs) is a distinct

organosulfur compound characterized by a cyclohexane ring attached to a sulfonate group via
a methylene bridge.

Critical Distinction: In commercial databases, this compound is frequently—and erroneously—
listed as a synonym for Sodium Cyclamate (Sodium N-cyclohexylsulfamate, CAS 139-05-9).
Researchers must distinguish between the Sulfonate (C-S bond, subject of this guide) and the
Sulfamate (N-S bond, artificial sweetener).
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Cyclohexylmethylsulfonat Sodium Cyclamate

Feature .
e Sodium (NaCyMs) (Sweetener)
Structure Cyclohexyl-CH2—S0Os~ Na* Cyclohexyl-NH-SOs~ Na*
Bonding Carbon-Sulfur (C-S) Nitrogen-Sulfur (N-S)
. ) ] N Hydrolyzes at low pH/high
Stability High thermal/hydrolytic stability
temp
Lithography, Hydrotrope,
Primary Use grapiy. 1y P Artificial Sweetener
Surfactant
4352-27-6
CAS (Acid) (Cyclohexylmethanesulfonic 100-88-9 (Cyclamic acid)
acid)

Chemical Specifications

e IUPAC Name: Sodium cyclohexylmethanesulfonate[1][2]
e Molecular Formula: C7H13NaOsS
¢ Molecular Weight: 200.23 g/mol

 Solubility: Highly soluble in water (>200 g/L); soluble in methanol; insoluble in non-polar

solvents (hexane).

o Acidity (pKa of conjugate acid): ~1.0-2.0 (Strong acid derivative).

Synthesis & Manufacturing Protocols

The synthesis of NaCyMs typically follows the Strecker Sulfonation pathway, utilizing
cyclohexylmethyl halides. This method is preferred for its high yield and avoidance of genotoxic
ester intermediates.

Synthetic Pathway (Strecker Sulfonation)

The reaction involves the nucleophilic substitution of a halide by the sulfite ion.
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Reagents:

e Substrate: Cyclohexylmethyl bromide (or chloride).

o Nucleophile: Sodium Sulfite (Na2S03).

e Solvent: Water/Ethanol mixture (to solubilize the organic halide).

o Catalyst: Tetrabutylammonium bromide (TBAB) as a Phase Transfer Catalyst (PTC)
accelerates the reaction.

Protocol:

e Charge: Dissolve Na=S0s (1.2 eq) in water. Add Cyclohexylmethyl bromide (1.0 eq) and
TBAB (0.05 eq).

o Reflux: Heat the biphasic mixture to reflux (approx. 80-90°C) with vigorous stirring for 12—24
hours.

e Monitoring: Monitor consumption of the bromide via GC-FID or TLC.

o Work-up: Cool to room temperature. The aqueous phase contains the product. Wash with
ethyl acetate to remove unreacted organic halide.

« |solation: Evaporate the agueous phase to dryness. Recrystallize the crude solid from hot
ethanol/water to remove inorganic salts (NaBr/Na=S03).

Cyclohexylmethyl Bromide .
(Lipophilic Phase) Mix

] Biphasic Reflux 12-24h, 90°C NaCyMs Salt Removal _ | Recrystallization

/ (Nucleophilic Substitution) 1 (Aqueous Phase) =1 (EtOH/H20)

Sodium Sulfite (aq)
+ TBAB (Cat)

Figure 1: Strecker Synthesis of Cyclohexylmethylsulfonate Sodium Salt
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Physicochemical Properties & Applications
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Immersion Lithography (Semiconductor Manufacturing)

NaCyMs is a critical additive in Next-Generation Lithography (NGL).

e Mechanism: In immersion lithography, a liquid medium replaces the air gap between the lens
and the wafer to increase the Numerical Aperture (NA).

» Role of NaCyMs: It acts as a High-Index Dopant. Adding NaCyMs to water increases the
Refractive Index (RI) of the immersion fluid without significantly increasing absorbance at
193 nm (Deep UV).

e Advantage: The cyclohexyl ring provides steric bulk and hydrophobicity, preventing the fluid
from degrading the photoresist surface, while the sulfonate group ensures high solubility.

Pharmaceutical Hydrotrope & Solubilizer

In drug development, NaCyMs functions as a hydrotrope—a compound that improves the
solubility of poorly soluble drugs in water by preventing aggregation, distinct from micellar

solubilization.

o Structure-Activity: The amphiphilic nature (hydrophobic cyclohexyl ring + hydrophilic
sulfonate) allows it to disrupt water structure and interact with hydrophobic drug moieties.

o Use Case: Solubilization of small molecule APIs (Active Pharmaceutical Ingredients) in liquid
formulations where traditional surfactants (Tween/SDS) cause foaming or irritation.

Quantitative Data: Solubility Profile

Solvent Solubility (25°C) Comment

Highly soluble, forms clear
Water > 200 mg/mL

solution.
Methanol ~ 50 mg/mL Moderate solubility.
Poor solubility (useful for
Ethanol <10 mg/mL o
crystallization).
Acetone Insoluble Antisolvent.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8368366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Characterization

To validate the identity and purity of NaCyMs, the following multi-modal analysis is required.

Nuclear Magnetic Resonance (NMR)
e 1H NMR (D20):

o 2.75 ppm (d, 2H, —CH2-S0:s): Distinctive doublet indicating the methylene bridge.

o 1.8-0.9 ppm (m, 11H, Cyclohexyl): Multiplets corresponding to the ring protons.
« Validation: The absence of a peak at

3.0-3.5 ppm (typical for N-CH protons in Cyclamate) confirms the C-S bond structure.

lon Chromatography (IC)

e Column: Anion exchange column (e.g., Dionex lonPac AS11).
e Eluent: KOH gradient.
e Detection: Suppressed Conductivity.

e Purpose: Quantifies the sulfonate anion and detects inorganic impurities (Sulfate, Bromide).

Raw NaCyMs Sample
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! Styuctural ID ! Purity As |
|
i i :
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Figure 2: Analytical Validation Workflow for NaCyMs

Click to download full resolution via product page

Safety & Toxicology
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While NaCyMs is a stable salt, its safety profile in drug development hinges on its precursor
and potential ester impurities.

e Genotoxicity Risk (Low): Unlike alkyl sulfonates (e.g., Methyl Methanesulfonate), the sodium
salt NaCyMs is not an alkylating agent. It is a stable ionic salt.

e Precursor Warning: If the free acid (Cyclohexylmethanesulfonic acid) is used in the presence
of alcohols (methanol/ethanol), Cyclohexylmethylsulfonate esters may form. These esters
are potentially genotoxic (Class 2/3 impurities per ICH M7).

o Control Strategy: Ensure the final salt is free of residual acidity and alcohols during drying.

e Handling: Standard PPE (gloves, goggles). The compound is a mild skin/eye irritant due to
its surfactant properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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